Cas no 2770487-04-0 ((9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate
• CAS No: 2770487-04-0
• MF: C₂₆H₂₃NO₄
• MW: 413.465127229691
• CID: 6083245
• PubChem ID: 165993881
• Update Time: 2025-05-21

(9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2770487-04-0
• (9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate
• EN300-37397784

• Inchi： 1S/C26H23NO4/c28-25(18-8-2-1-3-9-18)24-16-27(14-15-30-24)26(29)31-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h1-13,23-24H,14-17H2
• InChI Key： WRKKMUZBCREWMU-UHFFFAOYSA-N
• SMILES： O(C(N1CCOC(C(C2C=CC=CC=2)=O)C1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 413.16270821g/mol
• Monoisotopic Mass: 413.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 623
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 55.8Ų

Additional information on (9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate

(9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate (CAS No. 2770487-04-0): A Comprehensive Overview

(9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate (CAS No. 2770487-04-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs and biomolecules.

The molecular structure of (9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate is composed of a fluorene moiety, a benzoyl group, and a morpholine ring, interconnected through a methyl ester linkage. The fluorene core, a tricyclic aromatic hydrocarbon, imparts significant photophysical properties to the molecule, making it an attractive candidate for fluorescence-based assays and imaging techniques. The benzoyl group, known for its electron-withdrawing properties, enhances the compound's stability and reactivity. The morpholine ring, a six-membered heterocycle containing an oxygen atom, contributes to the molecule's solubility and biological activity.

Recent studies have explored the potential of (9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate in various biological contexts. One notable application is its use as a fluorescent probe for cellular imaging. Fluorescent probes are essential tools in cell biology and pharmacology, enabling researchers to visualize and track specific cellular processes with high spatial and temporal resolution. The unique combination of the fluorene core and the morpholine ring in this compound provides a balance between fluorescence intensity and cellular permeability, making it an ideal candidate for such applications.

In addition to its imaging capabilities, (9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate has shown promise in drug discovery and development. The morpholine ring is known to enhance the bioavailability and metabolic stability of drug molecules, which are crucial factors in the design of effective therapeutics. Research has indicated that this compound can serve as a scaffold for the synthesis of novel drugs targeting various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One specific area of interest is the use of (9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate in cancer research. Cancer cells often exhibit altered metabolic pathways and increased oxidative stress compared to normal cells. The benzoyl group in this compound can potentially interact with these altered pathways, leading to selective cytotoxicity against cancer cells while sparing healthy tissues. Preliminary studies have demonstrated that derivatives of this compound exhibit potent antiproliferative effects on various cancer cell lines, suggesting its potential as a lead compound for further development.

Another promising application of (9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate is in the field of neurodegenerative diseases. Neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease are characterized by the accumulation of misfolded proteins and oxidative damage. The morpholine ring in this compound can enhance its ability to cross the blood-brain barrier (BBB), allowing it to reach target sites within the central nervous system (CNS). Recent studies have shown that derivatives of this compound can modulate key signaling pathways involved in neuroprotection and neuroregeneration, making it a valuable tool for developing new therapies for these debilitating conditions.

The synthesis of (9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate involves several well-established organic reactions, including nucleophilic substitution, esterification, and coupling reactions. These synthetic routes are highly modular, allowing chemists to introduce various functional groups and modifications to tailor the properties of the final product. This flexibility is crucial for optimizing the compound's pharmacological profile and enhancing its therapeutic potential.

In conclusion, (9H-fluoren-9-yl)methyl 2-benzoylmorpholine-4-carboxylate (CAS No. 2770487-04-0) is a versatile organic compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel fluorescent probes, drug molecules, and therapeutic agents targeting various diseases. Ongoing research continues to uncover new insights into its properties and potential uses, solidifying its position as an important molecule in modern chemical biology.